Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate
Description
“Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate” is a chemical compound with the molecular formula C13H15BrO5 . It has an average mass of 331.159 Da and a mono-isotopic mass of 330.010284 Da .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate” is defined by its molecular formula, C13H15BrO5 . The exact structure would show the arrangement of these atoms and their bonds, but this information is not provided in the search results.Physical And Chemical Properties Analysis
“Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate” has a molecular weight of 331.1592 . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Supramolecular Structure and Tautomerism
A study by Albayrak, Kaştaş, Odabaşoǧlu, and Büyükgüngör (2011) investigated a related compound, focusing on its stacking interactions and tautomerism in different solvents and states. This research highlighted the molecular structure and spectroscopic properties, revealing significant findings about the enol form in solid state and the non-covalent interactions forming the supramolecular structure (Albayrak et al., 2011).
Catalyst Development
Clegg, Elsegood, Eastham, Tooze, Wang, and Whiston (1999) described the use of a palladium complex as a highly active and selective catalyst for producing methyl propanoate, a process that could be related to the applications of methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate in similar catalytic reactions (Clegg et al., 1999).
Radical Cyclization
Esteves, Goken, Klein, Leite, Medeiros, and Peters (2005) explored the electroreductive radical cyclization of related bromo esters. This study provides insight into the potential applications of methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate in radical cyclization processes (Esteves et al., 2005).
Synthesis of Pharmaceutical Intermediates
Xu and He (2010) detailed the synthesis of 2-bromo-6-methoxynaphthalene, an intermediate in the production of non-steroidal anti-inflammatory agents. This indicates the potential use of methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate in the synthesis of similar pharmaceutical intermediates (Xu & He, 2010).
properties
IUPAC Name |
methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrO5/c1-4-18-11-6-9(7-15)5-10(14)12(11)19-8(2)13(16)17-3/h5-8H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KESJREQXWPBFRJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=O)Br)OC(C)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-Chlorophenoxy)-1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-methylpropan-1-one](/img/structure/B2646422.png)
![6,7-Bis(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidine](/img/structure/B2646423.png)
![2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide](/img/structure/B2646426.png)
